Cas no 690247-15-5 (11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one)
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one Chemical and Physical Properties
Names and Identifiers
-
- 11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one
- 2-(3-fluorophenyl)-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one
- IFLab1_006427
- 2-(3-fluorophenyl)-2,3-dihydro-4H-[1,3]thiazino[3,2-a]benzimidazol-4-one
- AKOS016324335
- 690247-15-5
- 11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one
- AKOS000809259
- 2-(3-fluorophenyl)-2H-benzo[4,5]imidazo[2,1-b][1,3]thiazin-4(3H)-one
- F1651-0076
- HMS1430G13
- 11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0?,?]trideca-2(7),3,5,8-tetraen-13-one
-
- Inchi: 1S/C16H11FN2OS/c17-11-5-3-4-10(8-11)14-9-15(20)19-13-7-2-1-6-12(13)18-16(19)21-14/h1-8,14H,9H2
- InChI Key: LYMLQDDFSQJDEG-UHFFFAOYSA-N
- SMILES: C12SC(C3=CC=CC(F)=C3)CC(=O)N1C1=CC=CC=C1N=2
Computed Properties
- Exact Mass: 298.05761231g/mol
- Monoisotopic Mass: 298.05761231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 60.2Ų
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1651-0076-2μmol |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-5μmol |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-10μmol |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-20μmol |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-1mg |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-2mg |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-3mg |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-4mg |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-5mg |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1651-0076-10mg |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one |
690247-15-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one
Introduction to Compound with CAS No. 690247-15-5 and Its Applications in Modern Chemical Biology
Compound with the CAS number 690247-15-5 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The compound is formally known as 11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo7.4.0.02,7trideca-2(7),3,5,8-tetraen-13-one, a complex polycyclic structure featuring a thia bridge and multiple double bonds, which contribute to its distinctive chemical reactivity and biological potential.
The molecular framework of this compound is characterized by its tricyclic nature, which includes a seven-membered ring fused with a four-membered ring and an eight-membered ring. This intricate arrangement imparts a high degree of rigidity to the molecule, making it a valuable scaffold for designing novel bioactive entities. The presence of the 3-fluorophenyl substituent at the 11-position introduces electronic and steric effects that can modulate the compound's interactions with biological targets.
In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The compound with CAS No. 690247-15-5 has been explored as a potential lead molecule in this context. Its unique structural features make it an attractive candidate for further derivatization and optimization to enhance its pharmacological properties.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The thia bridge in its structure can serve as a point of attachment for various pharmacophores, allowing chemists to modify its properties while retaining its core structural integrity. This flexibility has enabled researchers to design analogs with improved solubility, bioavailability, and target specificity.
The 11-(3-fluorophenyl) moiety plays a crucial role in determining the compound's binding affinity and selectivity. Fluoro substituents are well-known for their ability to enhance metabolic stability and binding interactions due to their electron-withdrawing nature and ability to participate in halogen bonding. These properties have made fluorinated compounds increasingly popular in medicinal chemistry.
Recent studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer metabolism. By targeting key enzymes such as fatty acid synthase or polyketide synthases, this compound has shown promise in preclinical models as a therapeutic agent. The polycyclic structure provides multiple sites for interaction with the enzyme active site, leading to potent inhibition.
The synthesis of this compound presents significant challenges due to its complex tricyclic core and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in achieving the desired molecular architecture.
In addition to its applications in oncology, this compound has also been investigated for its potential in treating inflammatory diseases. The ability of fluorinated aromatic rings to modulate immune responses has led researchers to explore its effects on cytokine production and immune cell function. Preliminary data suggest that it may interfere with signaling pathways involved in inflammation, making it a candidate for therapeutic development.
The development of novel analytical techniques has also contributed to a better understanding of this compound's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its structure-activity relationships (SAR). These tools have enabled researchers to refine their understanding of how changes in the molecular structure affect biological activity.
The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. By leveraging computational chemistry and high-throughput screening technologies, scientists are identifying new derivatives with enhanced efficacy and reduced toxicity. These efforts are likely to yield novel compounds that could address unmet medical needs.
In conclusion, the compound with CAS No. 690247-15-5 represents a significant advancement in chemical biology due to its unique structural features and versatile applications. Its potential as a scaffold for drug discovery continues to be explored across various therapeutic areas, including cancer treatment and inflammation management. As synthetic methodologies improve and our understanding of biological pathways deepens, this molecule is poised to play an increasingly important role in developing next-generation therapeutics.
690247-15-5 (11-(3-fluorophenyl)-10-thia-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2(7),3,5,8-tetraen-13-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)